2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate

• Molecular Formula: C22H17FO3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: [2-(4-methylphenyl)-2-oxo-1-phenylethyl] 4-fluorobenzoate
• InChI: InChI=1S/C22H17FO3/c1-15-7-9-16(10-8-15)20(24)21(17-5-3-2-4-6-17)26-22(25)18-11-13-19(23)14-12-18/h2-14,21H,1H3
• InChI Key: DYYFLWJSVAZPGZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)F

Description

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate, also known as FUB-APINACA, is a synthetic cannabinoid that has been gaining attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate acts on the cannabinoid receptors in the body, specifically the CB1 and CB2 receptors. It has a high affinity for the CB1 receptor, which is mainly found in the brain and is responsible for the psychoactive effects of cannabinoids. 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate also has a moderate affinity for the CB2 receptor, which is mainly found in the immune system and is responsible for the anti-inflammatory effects of cannabinoids.
Biochemical and Physiological Effects
2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has been shown to have various biochemical and physiological effects. It has been found to increase the release of dopamine in the brain, which is responsible for the pleasurable effects of cannabinoids. It has also been found to decrease the release of glutamate, which is responsible for excitatory signaling in the brain. 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has been shown to have anti-inflammatory effects, as it was able to reduce the levels of pro-inflammatory cytokines in a mouse model of acute lung injury.

Advantages and Limitations for Lab Experiments

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities and is not subject to the variability of natural compounds. It also has a high affinity for the CB1 receptor, which makes it a useful tool for studying the effects of cannabinoids on the brain. However, 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has limitations as well. It is a relatively new compound, which means that there is limited information available on its safety and efficacy. It also has a high affinity for the CB1 receptor, which means that it may have psychoactive effects and could potentially be addictive.

Future Directions

There are several future directions for research on 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate. One direction is to study its potential as a therapeutic agent for various conditions, such as pain, inflammation, and anxiety. Another direction is to study its safety and efficacy in humans, as most of the research on 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has been conducted in animal models. Additionally, further research is needed to understand the long-term effects of 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate on the brain and body, as well as its potential for addiction.

Synthesis Methods

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate can be synthesized through a multi-step process, with the final step involving the reaction of 4-fluorobenzoic acid and N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxamide. The resulting compound is then purified through chromatography to obtain the final product.

Scientific Research Applications

2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has been studied in various scientific research applications. One study found that 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has potential as an anti-inflammatory agent, as it was able to reduce inflammation in a mouse model of acute lung injury. Another study found that 2-(4-Methylphenyl)-2-oxo-1-phenylethyl 4-fluorobenzoate has potential as an analgesic agent, as it was able to reduce pain in a rat model of neuropathic pain.